Ethyl 2-[2-[2-[(4-methylphenyl)sulfonylamino]benzoyl]imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
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Description
Ethyl 2-[2-[2-[(4-methylphenyl)sulfonylamino]benzoyl]imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C25H24N4O7S3 and its molecular weight is 588.67. The purity is usually 95%.
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Scientific Research Applications
Diuretic Applications and Comparative Studies
The research on Etozolin, a diuretic related in function to benzothiazole derivatives, indicates its effectiveness and comparability with other diuretics. Studies have shown Etozolin's dose-dependent diuretic effect, with certain dosages being significantly more effective than others. These studies also highlighted the substance's influence on the excretion of sodium and chloride, comparing its action to that of sulfonamide-type diuretics (Biamino, 1977). Another study focused on the renal elimination effects of Etozolin in subjects with normal renal function, further elaborating on its diuretic capabilities and indicating its potential for treating cardiac and renal edema as well as hypertension (Scheitza, 1977).
Toxicokinetics and Human Exposure
The disposition and metabolism of SB-649868, an orexin receptor antagonist with a thiazolyl component, were studied in humans to understand its elimination pathways, showing that the drug is primarily eliminated via feces and that urinary excretion accounts for a small percentage of total radioactivity. This research helps in understanding the toxicokinetics of compounds with similar structures (Renzulli et al., 2011).
Environmental and Occupational Health Perspectives
Studies on ethyl tert-butyl ether (ETBE) exposure among male volunteers highlight the toxicokinetics of ETBE, its metabolic pathways, and its implications for occupational health, providing insights into how volatile organic compounds (VOCs) similar in structure to the chemical might behave in human subjects and their potential health impacts (Nihlen et al., 1998).
Properties
IUPAC Name |
ethyl 2-[2-[2-[(4-methylphenyl)sulfonylamino]benzoyl]imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4O7S3/c1-3-36-23(30)15-29-21-13-12-18(38(26,32)33)14-22(21)37-25(29)27-24(31)19-6-4-5-7-20(19)28-39(34,35)17-10-8-16(2)9-11-17/h4-14,28H,3,15H2,1-2H3,(H2,26,32,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXWYVOSBTNCODW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=CC=C3NS(=O)(=O)C4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4O7S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
588.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.